Cas no 1416853-22-9 (5-(Tributylstannyl)isothiazole)

• Product Name: 5-(Tributylstannyl)isothiazole
• CAS No: 1416853-22-9
• MF: C₁₅H₂₉NSSn
• MW: 374.17246222496
• MDL: MFCD31616326
• CID: 4699049
• PubChem ID: 67253089
• Update Time: 2025-05-21

5-(Tributylstannyl)isothiazole Chemical and Physical Properties

Names and Identifiers

• 5-tributylstannylisothiazole
• A51284
• Tributyl(isothiazol-5-yl)stannane
• 5-(TRIBUTYLSTANNYL)-1,2-THIAZOLE
• 1416853-22-9
• PFOMGRUTPCHAKB-UHFFFAOYSA-N
• 5-(Tributylstannyl)isothiazole
• EN300-366889
• tributyl(1,2-thiazol-5-yl)stannane
• SCHEMBL2027964
• SY232220
• MFCD31616326
• DB-206456

• MDL： MFCD31616326
• Inchi： 1S/3C4H9.C3H2NS.Sn/c3*1-3-4-2;1-2-4-5-3-1;/h3*1,3-4H2,2H3;1-2H;
• InChI Key： PFOMGRUTPCHAKB-UHFFFAOYSA-N
• SMILES： [Sn](C1=CC=NS1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 375.104274g/mol
• Monoisotopic Mass: 375.104274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Metal aryls

Additional information on 5-(Tributylstannyl)isothiazole

Introduction to 5-(Tributylstannyl)isothiazole (CAS No. 1416853-22-9)

5-(Tributylstannyl)isothiazole, with the chemical formula C₁₁H₂₁NS and CAS number 1416853-22-9, is a significant compound in the field of organometallic chemistry and pharmaceutical research. This organotin derivative of isothiazole has garnered attention due to its unique reactivity and potential applications in synthetic chemistry, medicinal chemistry, and material science. The compound’s structure, featuring a tributylstannyl group attached to an isothiazole core, imparts distinct properties that make it a valuable intermediate in various chemical transformations.

The tributylstannyl moiety, characterized by its bulky alkyl groups, enhances the electrophilicity of the isothiazole ring, facilitating its participation in cross-coupling reactions such as Stille couplings. These reactions are pivotal in constructing complex organic molecules, particularly in the synthesis of biologically active compounds. The isothiazole core itself is a heterocyclic structure that exhibits diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This combination of features makes 5-(Tributylstannyl)isothiazole a versatile building block for drug discovery and development.

Recent advancements in synthetic methodologies have highlighted the utility of 5-(Tributylstannyl)isothiazole in constructing nitrogen-containing heterocycles, which are prevalent in many therapeutic agents. For instance, studies have demonstrated its effectiveness in generating complex fused ring systems through palladium-catalyzed reactions. These transformations are particularly relevant in the design of novel antiviral and anticancer drugs, where intricate molecular architectures are often required for optimal biological activity.

In the realm of medicinal chemistry, the reactivity of 5-(Tributylstannyl)isothiazole has been exploited to develop novel derivatives with enhanced pharmacokinetic profiles. Researchers have leveraged its ability to undergo regioselective functionalization to introduce various substituents at specific positions on the isothiazole ring. This approach has led to the discovery of several promising lead compounds with improved solubility and bioavailability. Furthermore, computational studies have suggested that modifications to the tributylstannyl group can fine-tune the electronic properties of the molecule, thereby influencing its interactions with biological targets.

The compound’s role in material science is also noteworthy. Organotin derivatives like 5-(Tributylstannyl)isothiazole have been explored for their potential in polymer synthesis and as precursors for thin film deposition techniques. The ability to incorporate such functional groups into polymers can lead to materials with tailored mechanical and optical properties. Additionally, recent research has investigated its use in photovoltaic applications, where its electronic characteristics contribute to efficient charge transport in organic semiconductors.

From a synthetic chemistry perspective, 5-(Tributylstannyl)isothiazole serves as a critical intermediate in various cross-coupling reactions. Its compatibility with palladium catalysts allows for the efficient formation of carbon-carbon bonds under mild conditions. This has been particularly advantageous in constructing complex natural products and drug candidates. The compound’s stability under standard reaction conditions further enhances its appeal as a synthetic tool.

The pharmaceutical industry has also recognized the potential of 5-(Tributylstannyl)isothiazole as a scaffold for drug development. Its structural motif is present in several FDA-approved drugs, highlighting its significance in medicinal chemistry. Researchers have utilized it to generate novel analogs with improved therapeutic efficacy and reduced side effects. The ability to modify both the tributylstannyl and isothiazole components allows for extensive structural diversification, enabling the exploration of multiple pharmacophoric regions.

In conclusion, 5-(Tributylstannyl)isothiazole (CAS No. 1416853-22-9) is a multifaceted compound with broad applications across synthetic chemistry, pharmaceutical research, and material science. Its unique reactivity and structural features make it an invaluable tool for constructing complex molecules and developing innovative materials. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow.